![molecular formula C17H18N4O3S B2988975 7-(4-Ethoxyphenyl)-1,3-dimethyl-5-methylsulfanylpyrimido[4,5-d]pyrimidine-2,4-dione CAS No. 872695-81-3](/img/structure/B2988975.png)
7-(4-Ethoxyphenyl)-1,3-dimethyl-5-methylsulfanylpyrimido[4,5-d]pyrimidine-2,4-dione
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Description
The compound “7-(4-Ethoxyphenyl)-1,3-dimethyl-5-methylsulfanylpyrimido[4,5-d]pyrimidine-2,4-dione” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene, with two nitrogen atoms at positions 1 and 3 of the six-member ring . They are involved in a wide range of biological activities and are part of several larger biomolecules, including the nucleotides uracil, thymine, and cytosine .
Scientific Research Applications
Synthesis and Characterization
Novel Heterocyclic Compounds
Researchers have synthesized novel heterocyclic compounds, including thiazolopyrimidines and pyridopyrimidines, derived from visnaginone and khellinone. These compounds exhibit anti-inflammatory and analgesic activities, indicating their potential for therapeutic applications (A. Abu‐Hashem et al., 2020).
Novel Synthesis Methods
A novel method for the synthesis of 1,5-dihydro-2H-chromeno[2,3-d]pyrimidine-2,4(3H)-diones showcases innovative approaches to create pyrimidine derivatives, expanding the toolkit for pharmaceutical chemistry (V. A. Osyanin et al., 2014).
Molecular Structure Studies
Investigations into the molecular structures of 7-aryl-substituted pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones provide insights into their crystal structures and potential interactions, which is crucial for understanding their pharmacological properties (Jorge Trilleras et al., 2009).
Potential Pharmaceutical Applications
Antiviral and Antiretroviral Activities
Some pyrimidine derivatives demonstrate significant antiviral and antiretroviral activities, particularly against retroviruses, highlighting their potential as antiviral agents (D. Hocková et al., 2003).
Optical and Nonlinear Optical (NLO) Properties
Pyrimidine-based bis-uracil derivatives exhibit promising optical, NLO, and drug discovery applications, indicating their potential in materials science and pharmacology (B. Mohan et al., 2020).
properties
IUPAC Name |
7-(4-ethoxyphenyl)-1,3-dimethyl-5-methylsulfanylpyrimido[4,5-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O3S/c1-5-24-11-8-6-10(7-9-11)13-18-14-12(15(19-13)25-4)16(22)21(3)17(23)20(14)2/h6-9H,5H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQUZZPURRRJTRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NC3=C(C(=N2)SC)C(=O)N(C(=O)N3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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